Cas no 359436-78-5 (2-Mercaptophenylbutyric Acid)
2-Mercaptophenylbutyric Acid structure
Product Name:2-Mercaptophenylbutyric Acid
CAS No:359436-78-5
MF:C10H12O2S
MW:196.266081809998
CID:825656
PubChem ID:4682816
Update Time:2025-04-19
2-Mercaptophenylbutyric Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercaptophenylbutyric Acid
- 2-Mercaptophenylbuty
- 4-(2-sulfanylphenyl)butanoic acid
- 4-(2-Mercaptophenyl)butyric Acid
-
- Inchi: 1S/C10H12O2S/c11-10(12)7-3-5-8-4-1-2-6-9(8)13/h1-2,4,6,13H,3,5,7H2,(H,11,12)
- InChI Key: BMULCLHAQQPWSF-UHFFFAOYSA-N
- SMILES: SC1C=CC=CC=1CCCC(=O)O
Computed Properties
- Exact Mass: 196.05600
- Monoisotopic Mass: 196.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Melting Point: 58-60°C
- Stability/Shelf Life: Moisture and Air Sensitive
- PSA: 76.10000
- LogP: 2.38260
2-Mercaptophenylbutyric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M254700-50mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | M254700-100mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 100mg |
$201.00 | 2023-05-18 | ||
| TRC | M254700-250mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 250mg |
$465.00 | 2023-05-18 | ||
| TRC | M254700-500mg |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 500mg |
$902.00 | 2023-05-18 | ||
| TRC | M254700-1g |
2-Mercaptophenylbutyric Acid |
359436-78-5 | 1g |
$1596.00 | 2023-05-18 |
2-Mercaptophenylbutyric Acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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